5-[2-(Dimethylamino)ethoxy]pyridine-2-carboxaldehyde

• Molecular Formula: C10H14N2O2
• Molecular Weight: 194.23 g/mol
• IUPAC Name: 5-[2-(dimethylamino)ethoxy]pyridine-2-carbaldehyde
• InChI: InChI=1S/C10H14N2O2/c1-12(2)5-6-14-10-4-3-9(8-13)11-7-10/h3-4,7-8H,5-6H2,1-2H3
• InChI Key: RFUPMHKWQCYAQO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCOC1=CN=C(C=C1)C=O

Description

5-[2-(Dimethylamino)ethoxy]pyridine-2-carboxaldehyde is a useful research compound. Its molecular formula is C10H14N2O2 and its molecular weight is 194.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of the above 5-hydroxypyridin-2-carboxaldehyde (4 g, 0.032 mol), K2CO3 (14 g, 0.097 mol) in THF (100 mL) was heated at 60° C. for 2 h under N2. 2-Dimethylaminoethylchloride was freshly prepared from the corresponding HCl salt (9.4 g, 0.06 mol) to which was added drop-wise 20% NaOH solution (2 equivalent) at 0° C. it was then added drop-wise to the above reaction mixture at 60° C. The reaction mixture was allowed to stir 6 h at the same temperature. Upon completion, the reaction mixture was cooled down to RT, the solid was filtered off and the filtrate was concentrated under vacuum to give expected crude product. It was then purified by column chromatography over silica gel (gradient methanol in chloroform from 0.1% to 2%) to give the desired aldehyde (XVI*), e.g., 5-[2-(dimethylamino)ethoxy]pyridine-2-carboxaldehyde (3.25 g, 51%) as a colorless liquid.